2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol

• Molecular Formula: C25H29N3O
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 2-(1-benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C25H29N3O/c1-24-14-27-16-25(2,23(24)29)17-28(15-24)22(27)20-13-26(12-18-8-4-3-5-9-18)21-11-7-6-10-19(20)21/h3-11,13,22-23,29H,12,14-17H2,1-2H3
• InChI Key: CTNZDSBHWAIMPR-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1O)(CN(C2)C3C4=CN(C5=CC=CC=C54)CC6=CC=CC=C6)C

Description

2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[33113,7]decan-6-ol is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the tricyclic core, followed by the introduction of the indole and benzyl groups. Common reagents used in these reactions include strong bases, oxidizing agents, and protecting groups to ensure selective reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to maximize yield and purity. This often includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions often involve controlled temperatures, inert atmospheres, and specific solvents to ensure high selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, such as halides, amines, or ethers.

Scientific Research Applications

2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, as well as a model compound for studying reaction mechanisms.

Biology: It may have potential as a bioactive molecule, with applications in drug discovery and development.

Medicine: Its unique structure could make it a candidate for therapeutic agents targeting specific biological pathways.

Industry: It can be used in the development of new materials, such as polymers or catalysts, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways involved depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Similar Compounds

Tricyclo[3.3.1.1(3,7)]decan-1-ol: This compound has a similar tricyclic structure but lacks the indole and benzyl groups.

Tricyclo[4.2.1.1(2,5)]decan-3-ol: Another tricyclic compound with different functional groups and reactivity.

Uniqueness

2-(1-Benzylindol-3-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol is unique due to its combination of a tricyclic core with indole and benzyl groups. This structure imparts specific chemical and biological properties that are not found in other similar compounds, making it valuable for a wide range of applications.